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Compound of Interest

Compound Name: LRRK2-IN-13

Cat. No.: B12367168 Get Quote

Essential Safety and Handling Guide for LRRK2-IN-
13
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent compounds like LRRK2-IN-13, a potent

inhibitor of Leucine-rich repeat kinase 2 (LRRK2) with an IC50 of 0.57 nM.[1] Adherence to

strict safety protocols minimizes exposure risk and ensures the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans for LRRK2-IN-13.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for LRRK2-IN-13 is not readily available, its nature

as a potent kinase inhibitor necessitates handling it as a hazardous substance. Primary routes

of exposure include inhalation of powder, skin contact, and accidental ingestion. Therefore, a

comprehensive personal protective equipment (PPE) protocol is mandatory. The following table

summarizes the required PPE for handling LRRK2-IN-13, based on guidelines for similar

potent kinase inhibitors.[2][3][4]
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PPE Component Specification Rationale

Hand Protection
Chemically resistant nitrile

gloves, double-gloved.[2][3]

Provides a robust barrier

against skin contact and

absorption. Double-gloving

offers an additional layer of

protection.[2]

Eye Protection
Safety glasses with side

shields or goggles.[2][3]

Protects eyes from splashes

and aerosols.[2]

Body Protection

Disposable, low-permeability

fabric lab coat or gown with

long sleeves and tight-fitting

cuffs.[2][3]

Protects skin and personal

clothing from contamination.[2]

Respiratory Protection

A NIOSH-approved N-95

respirator or higher is

recommended when handling

the compound as a powder or

when aerosols may be

generated.[2][3]

Prevents inhalation of the

compound, which can be a

primary route of exposure.[2]

Operational Plan: Safe Handling and Storage
All procedures involving LRRK2-IN-13 should be conducted in a designated controlled area,

such as a certified chemical fume hood or a Class II Biological Safety Cabinet (BSC), to

minimize the risk of aerosolization and inhalation.[2][3]

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering the surface with absorbent, plastic-backed paper to contain potential

spills.[3]

Weighing: When weighing the solid form of the compound, do so within the containment of a

fume hood or BSC. Use a tared weigh boat to minimize the dispersion of the powder.[2]
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Reconstitution: When preparing solutions, add the solvent to the solid compound slowly and

carefully to prevent splashing.

Labeling: Clearly label all containers with the compound name, concentration, date, and

user's initials.[3]

Decontamination: After completion of work, thoroughly decontaminate all surfaces and

equipment with an appropriate cleaning solution.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, typically

starting with the outer gloves.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12367168?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/lrrk2-in-13.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tyrosine_kinase_IN_8.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_RIPK2_IN_2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LY2874455.pdf
https://www.benchchem.com/product/b12367168#personal-protective-equipment-for-handling-lrrk2-in-13
https://www.benchchem.com/product/b12367168#personal-protective-equipment-for-handling-lrrk2-in-13
https://www.benchchem.com/product/b12367168#personal-protective-equipment-for-handling-lrrk2-in-13
https://www.benchchem.com/product/b12367168#personal-protective-equipment-for-handling-lrrk2-in-13
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12367168?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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